Cas no 7488-99-5 (α-Carotene)

• Product Name: α-Carotene
• CAS No: 7488-99-5
• MF: C₄₀H₅₆
• MW: 536.872652053833
• MDL: MFCD00136012
• CID: 47512
• PubChem ID: 329755985
• Update Time: 2025-05-22

α-Carotene Chemical and Physical Properties

Names and Identifiers

• Carotene
• R(+)-alpha-Carotene
• CAROTENE, ALPHA-(AS) (In Solution)
• CAROTENE, ALPHA-(AS) (In Solution) PrintBack
• CAROTENE, ALPHA-(SH)(PLEASE CALL)
• α-Carotene
• (+)-α-Carotene
• (6'R)-beta,epsilon-carotene
• A-CAROTENE
• CAROTENE,A
• CISALPHA-CAROTENE
• Isorenieratene
• Renieratene
• beta,epsilon-Carotene, (6'R)-
• 45XWE1Z69V
• ALPHA-CAROTENE
• alpha-Carotene (natural)
• DTXSID00893691
• LMPR01070011
• alpha-Carotene/ beta,epsilon-Carotene
• (6'R)-.BETA.,.EPSILON.-CAROTENE
• AKOS040740656
• BCR
• Q142871
• 4,5-DIDEHYDRO-5,6-DIHYDRO-.BETA.,.BETA.-CAROTENE
• CS-0059640
• .ALPHA.-CAROTENE
• 1,3,3-trimethyl-2-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-[(1R)-2,6,6-trimethylcyclohex-2-en-1-yl]octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene
• .ALPHA.-CAROTENE [MI]
• CHEBI:35147
• 1,3,3-TRIMETHYL-2-((1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-TETRAMETHYL-18-(2,6,6-TRIMETHYL-2-CYCLOHEXEN-1-YL)-1,3,5,7,9,11,13,15,17-OCTADECANONAEN-1-YL)CYCLOHEXENE
• alpha-Carotene, >=95.0% (HPLC)
• 7488-99-5
• alpha-Carotene, analytical standard
• UNII-45XWE1Z69V
• CCRIS 6294
• C05433
• 1,3,3-trimethyl-2-((1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-((R)-2,6,6-trimethylcyclohex-2-enyl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl)cyclohex-1-ene
• CHEBI:28425
• ALPHA-CAROTENE [WHO-DD]
• (+)-alpha-Carotene
• (ALL-E)-1,3,3-TRIMETHYL-2-(3,7,12,16-TETRAMETHYL-18-(2,6,6-TRIMETHYL-2-CYCLOHEXEN-1-YL)-1,3,5,7,9,11,13,15,17-OCTADECANONAENYL)CYCLOHEXENE
• ??-Carotene
• HY-113462
• NS00076982
• alpha carotene (stereochemistry specified)
• Hi-Alpha
• 432-70-2
• all-trans-alpha-carotene
• (6'R)-b,?-Carotene
• G91204
• beta,epsilon-Carotene
• ANVAOWXLWRTKGA-NTXLUARGSA-N

• MDL： MFCD00136012
• Inchi： 1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-23,25-28,37H,15-16,24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+/t37-/m0/s1
• InChI Key： ANVAOWXLWRTKGA-NTXLUARGSA-N
• SMILES： C1(C)(C)CCC=C(C)[C@@H]1/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C)/C)/C

Computed Properties

• Exact Mass: 536.43800
• Monoisotopic Mass: 536.438201786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 13.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Powder
• Density: 0.9380 (estimate)
• Melting Point: 183-185 °C
• Boiling Point: 644.94°C (rough estimate)
• Flash Point: 341.2±20.8 °C
• Refractive Index: 1.5630 (estimate)
• Solubility: Benezene (Slightly), Chloroform (Slightly), Methanol (Slightly)
• PSA: 0.00000
• LogP: 12.46170
• Specific Rotation: 18643 +385° (c = 0.08 in benzene)
• Solubility: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

α-Carotene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1593 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R40: limited evidence for its carcinogenic role.
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R40
• Packing Group：II; III
• Safety Term：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Carotenes
• Euonymus japonicus Thunb.

Additional information on α-Carotene

Comprehensive Guide to α-Carotene (CAS No. 7488-99-5): Benefits, Sources, and Modern Applications

α-Carotene (CAS No. 7488-99-5) is a naturally occurring carotenoid pigment renowned for its potent antioxidant properties and role in human health. Structurally similar to β-carotene, this compound is distinguished by its unique molecular configuration, which influences its bioavailability and biological functions. As consumer interest shifts toward natural antioxidants and plant-based nutrition, α-Carotene has gained prominence in dietary supplements, functional foods, and skincare formulations.

Recent studies highlight α-Carotene as a key player in combating oxidative stress, a topic frequently searched in connection with anti-aging and chronic disease prevention. Unlike synthetic additives, this compound is sourced from orange and green vegetables such as carrots, pumpkins, and spinach, aligning with the growing demand for clean-label ingredients. Its ability to convert to vitamin A in the body further underscores its nutritional value, making it a staple in immunity-boosting products.

The industrial extraction of α-Carotene (CAS No. 7488-99-5) employs advanced techniques like supercritical CO2 extraction, a method often queried by researchers for its eco-friendly and solvent-free advantages. This aligns with the global push for sustainable production in nutraceuticals. Additionally, its stability in liposomal delivery systems has made it a focus for enhanced bioavailability studies—a hot topic in pharmaceutical and cosmetic R&D.

In skincare, α-Carotene is lauded for its UV-protective effects, a feature increasingly searched alongside terms like "natural sun protection" and "blue light defense." Brands leverage its photoprotective properties in serums and creams, catering to consumers seeking holistic beauty solutions. Furthermore, its synergy with other carotenoids like lutein and lycopene enhances its efficacy, a point emphasized in synergistic nutrient discussions.

Despite its benefits, challenges persist in standardizing α-Carotene concentrations across products—a concern raised in quality control forums. Analytical methods such as HPLC and mass spectrometry (frequently searched techniques) are critical for ensuring purity, especially given its sensitivity to light and heat. This underscores the importance of cold-chain logistics in its supply chain.

Looking ahead, α-Carotene (CAS No. 7488-99-5) is poised to play a pivotal role in personalized nutrition, a trending topic driven by genomic research and gut microbiome studies. Its potential in modulating inflammatory markers and supporting ocular health positions it as a versatile ingredient for future health-tech innovations.